Cas no 4635-87-4 (3-Pentenenitrile)

3-Pentenenitrile structure
3-Pentenenitrile structure
Product Name:3-Pentenenitrile
CAS No:4635-87-4
MF:C5H7N
MW:81.1157810688019
MDL:MFCD00001963
CID:333842
PubChem ID:5324707
Update Time:2025-09-24

3-Pentenenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pentenenitrile
    • (E)-pent-3-enenitrile
    • 1-Cyano-2-butene
    • 2-Buten-1-yl Cyanide
    • 3-Pentenenitrile, predominately trans
    • HSDB 6779
    • DTXSID1025851
    • P0958
    • NCGC00091720-01
    • Tox21_200088
    • CS-0447738
    • 80L2GJH2P2
    • J-010194
    • UNII-I2GHQ8L4DH
    • 3-Pentenonitrile
    • MFCD00001963
    • I2GHQ8L4DH
    • HMS3039D08
    • (3E)-3-Pentenenitrile #
    • (E)-2-Butenyl cyanide
    • NCGC00257642-01
    • InChI=1/C5H7N/c1-2-3-4-5-6/h2-3H,4H2,1H3/b3-2
    • NCGC00091720-02
    • NS00004627
    • trans-pent-3-enenitrile
    • (3E)-3-Pentenenitrile
    • EINECS 225-060-7
    • DTXCID005851
    • trans-1-Cyanobut-2-ene
    • SMR001224498
    • MLS002152885
    • EC 225-060-7
    • 3-Pentenenitrile, Pract.
    • CAS-4635-87-4
    • 4635-87-4
    • trans-3-pentenonitrile
    • pent-3-enenitrile
    • CHEMBL1322495
    • 3-Pentenenitrile, (E)-
    • UNII-80L2GJH2P2
    • (E)-3-Pentenenitrile
    • DTXSID901019314
    • AKOS000184569
    • trans-2-Butenyl cyanide
    • Q27269157
    • Trans-3-pentenenitrile
    • 16529-66-1
    • CCRIS 6090
    • 3-Pentenenitrile, (3E)-
    • 3-Pentenenitrile, predominately trans, 95%
    • (3E)-PENT-3-ENENITRILE
    • DB-222237
    • MDL: MFCD00001963
    • Inchi: 1S/C5H7N/c1-2-3-4-5-6/h2-3H,4H2,1H3/b3-2+
    • InChI Key: UVKXJAUUKPDDNW-NSCUHMNNSA-N
    • SMILES: N#CC/C=C/C

Computed Properties

  • Exact Mass: 81.05780
  • Monoisotopic Mass: 81.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 83.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.842 g/mL at 20 °C(lit.)
  • Boiling Point: 144-147 °C(lit.)
  • Flash Point: 104 °F
  • Refractive Index: n20/D 1.422
  • PSA: 23.79000
  • LogP: 1.47618
  • Solubility: Uncertain
  • Vapor Pressure: 24.9 mm Hg ( 50 °C)

3-Pentenenitrile Security Information

  • Hazardous Material transportation number:UN 3275 6.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 10-23/24/25-36/37/38
  • Safety Instruction: 45-41-36/37/39-14
  • Hazardous Material Identification: T
  • HazardClass:3/6.1
  • PackingGroup:II
  • Risk Phrases:R10

3-Pentenenitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Pentenenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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¥1,161.00 2022-01-10
SHENG KE LU SI SHENG WU JI SHU
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